molecular formula C7H6Cl2N2O2 B132486 2,3-Dichloro-6-nitrobenzylamine CAS No. 70380-49-3

2,3-Dichloro-6-nitrobenzylamine

Cat. No. B132486
CAS RN: 70380-49-3
M. Wt: 221.04 g/mol
InChI Key: NVQPKDBOSKBIEX-UHFFFAOYSA-N
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Description

2,3-Dichloro-6-nitrobenzylamine (DCNB) is a synthetic compound that has been used in various scientific research applications. It is an aromatic amine that is derived from the reaction of 2,3-dichlorobenzaldehyde and nitrobenzene. DCNB has been studied for its biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In

Scientific Research Applications

Organic Synthesis

  • Intermediate for Organic Synthesis : Compounds like N,N-Dimethyl-4-nitrobenzylamine, which share structural similarities with 2,3-Dichloro-6-nitrobenzylamine, are significant intermediates in organic synthesis. They find applications in the production of medicines, pesticides, and other chemicals. A study highlighted an improved synthesis method for such intermediates, offering advantages like low production cost, simple operations, and environmental friendliness (Wang Ling-ya, 2015).

Materials Science

  • Electrochemical Applications : The electrosynthesis of complex organic structures, such as dibenzonaphthyridine derivatives, from compounds structurally related to this compound, demonstrates the utility in materials science. These processes involve intricate electrochemical steps, showcasing the role of such compounds in advanced material synthesis (Thierry Jan et al., 2002).

Chemical Modifications

  • Modification of Carbon Materials : Studies have shown that compounds like 4-nitrobenzylamine can be used to derivatize carbon materials, including graphite powder and multiwalled carbon nanotubes (MWCNTs). This derivatization process enhances the functionality of carbon materials for various applications, illustrating the broader utility of nitrobenzylamine derivatives in chemical modifications (Gregory Wildgoose et al., 2005).

Heterocyclic Chemistry

  • Heterocyclization Reactions : Nitrobenzylamines, similar to this compound, are key in the synthesis of heterocyclic compounds like 3-alkoxy-2H-indazoles. These reactions are influenced by various factors, including the electronic and steric nature of the substituents, highlighting the compound's role in heterocyclic chemistry (A. Mills et al., 2006).

Safety and Hazards

2,3-Dichloro-6-nitrobenzylamine is classified as dangerous according to the GHS06 signal word . It has hazard statements H301-H311-H331, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and avoiding release to the environment .

properties

IUPAC Name

(2,3-dichloro-6-nitrophenyl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H6Cl2N2O2/c8-5-1-2-6(11(12)13)4(3-10)7(5)9/h1-2H,3,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NVQPKDBOSKBIEX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1[N+](=O)[O-])CN)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H6Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40573627
Record name 1-(2,3-Dichloro-6-nitrophenyl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40573627
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

221.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

70380-49-3
Record name 1-(2,3-Dichloro-6-nitrophenyl)methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40573627
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,3-Dichloro-6-nitrobenzylamine
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TDP9Q82CN3
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

Potassium carbonate and 2 equivalents of phthalimide are ground together and heated to reflux with 2 equivalents of 1,2-dichloro-3-chloromethyl-4-nitrobenzene for three hours. Upon cooling, the substituted benzylphthalimide crystallizes and is filtered in 60-80% yield. 2,3-Dichloro-6-nitrobenzylamine is obtained in a 75-95% yield with acid hydrolysis using hydrochloric acid from the substituted benzylphthalimide.
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